6-[(3-phenoxybenzyl)thio]-5-thioxo-4,5-dihydro-1,2,4-triazin-3(2H)-one

• IUPAC Name: 6-[(3-phenoxyphenyl)methylsulfanyl]-5-sulfanylidene-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C16H13N3O2S2/c20-16-17-14(22)15(18-19-16)23-10-11-5-4-8-13(9-11)21-12-6-2-1-3-7-12/h1-9H,10H2,(H2,17,19,20,22)
• InChI Key: BFQPTGRBCMFXOK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC(=C2)CSC3=NNC(=O)NC3=S
• Molecular Formula: C16H13N3O2S2
• Molecular Weight: 343.4 g/mol

Description

6-[(3-phenoxybenzyl)thio]-5-thioxo-4,5-dihydro-1,2,4-triazin-3(2H)-one, also known as PBTZ169, is a synthetic compound that has shown potential as an antitubercular agent. Tuberculosis (TB) is a bacterial infection caused by Mycobacterium tuberculosis that primarily affects the lungs. TB is a major global health problem, and the emergence of drug-resistant strains of the bacterium has made the development of new drugs a priority. PBTZ169 is one such drug that has shown promise in preclinical studies.

Scientific Research Applications

Antioxidant Applications

Synthesis and Antioxidant Evaluation of Novel Phenothiazine Linked Substitutedbenzylideneamino-1,2,4-Triazole Derivatives

This study explores the synthesis of novel compounds derived from 1,2,4-triazole, demonstrating potent antioxidant activity. The compounds, through various synthesizing steps, exhibited significant radical scavenging abilities, showcasing their potential as antioxidants in various applications (Maddila et al., 2015).

Sensing Applications

A New Europium(III) PVC Membrane Potentiometric Sensor

This study highlights the development of a new europium ion-selective electrode using a similar compound as a membrane carrier. The electrode displayed wide concentration range capabilities, fast response times, and excellent selectivities for europium ions, underscoring its utility in analytical chemistry applications (Zamani et al., 2007).

Synthesis and Reactions

3,5-Disubstituted 6-Benzyl-1,2,4-Triazines Syntheses and Reactions

This research discusses the synthesis and reactivity of 3,5-disubstituted 6-benzyl-1,2,4-triazines, highlighting the chemical versatility and potential application of these compounds in the development of new materials and chemicals (Wasti & Joullié, 1976).

Biocidal and Antimicrobial Applications

Voltammetric Behavior, Biocidal Effect, and Synthesis of Some New Nanomeric Fused Cyclic Thiosemicarbazones

This study offers insights into the synthesis and biocidal effects of new compounds, including their application as antimicrobial agents. The compounds demonstrated significant activity, suggesting their potential use in controlling microbial growth and as a part of strategies to combat infectious diseases (Makki et al., 2014).